Cas no 254900-07-7 (2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester)

• Product Name: 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester
• CAS No: 254900-07-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD31715034
• CID: 1422993
• PubChem ID: 22026245
• Update Time: 2025-10-22

2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester
• 5-Methacroyloxy-2,6-norbornane Carbolactone
• Methacrylic Acid 2-Oxohexahydro-2H-3,5-methanocyclopenta[b]furan-6-yl Ester
• 4-Oxa-5-oxotricyclo[4.2.1.0(3,7)]nonan-2-yl methacrylate
• 5-Methacryloxy-6-hydroxynorbornane-2-carboxylic-6-lactone
• DTXSID201347029
• 5-oxo-4-oxatricyclo[4.2.1.0(3),?]nonan-2-yl 2-methylprop-2-enoate
• 2-Oxohexahydro-2H-3,5-methanocyclopenta[b]furan-6-yl Methacrylate
• D91883
• 254900-07-7
• SCHEMBL47307
• BS-47419
• 2-Oxohexahydro-2H-3,5-methanocyclopenta[b]furan-6-ylMethacrylate
• 5-oxo-4-oxatricyclo[4.2.1.0(3),]nonan-2-yl 2-methylprop-2-enoate
• 5-oxo-4-oxatricyclo[4.2.1.0,nonan-2-yl 2-methylprop-2-enoate
• SY247851
• AMY11186
• MFCD31715034
• JJMQLQLMPJLIPZ-UHFFFAOYSA-N
• O0536
• (5-Oxo-4-oxatricyclo[4.2.1.03,7]nonan-2-yl) 2-methylprop-2-enoate

• MDL： MFCD31715034
• Inchi： 1S/C12H14O4/c1-5(2)11(13)15-9-6-3-7-8(4-6)12(14)16-10(7)9/h6-10H,1,3-4H2,2H3
• InChI Key： JJMQLQLMPJLIPZ-UHFFFAOYSA-N
• SMILES： O1C(C2CC3C(C1C2C3)OC(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 100.0 to 104.0 deg-C
• Flash Point: No data available
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 52.6

2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester

2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester (CAS No. 254900-07-7): A Comprehensive Review of Its Chemical Properties and Emerging Applications

The compound 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester, identified by its CAS number 254900-07-7, represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This heterocyclic ester combines a β-ketoester moiety with a cyclopent[b]furan scaffold, making it a versatile intermediate for synthesizing complex molecules. The presence of multiple chiral centers and functional groups enhances its potential as a building block in medicinal chemistry and material science.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has opened new avenues for exploring its applications. The hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan core is particularly intriguing due to its rigid bicyclic structure, which can be modified to yield derivatives with tailored biological activities. This structural motif has been increasingly utilized in the design of novel pharmacophores, particularly in the development of drugs targeting neurological disorders and inflammatory conditions.

In the realm of pharmaceutical research, the β-ketoester functional group in this compound plays a crucial role in facilitating various chemical transformations, including condensation reactions, enolate formation, and Michael additions. These reactions are fundamental to constructing more complex molecular architectures, making this compound a valuable asset in drug discovery pipelines. For instance, recent studies have demonstrated its utility in synthesizing nonsteroidal anti-inflammatory drug (NSAID) analogs by leveraging its ability to form stable enolates that undergo facile acylation or alkylation.

The cyclopent[b]furan ring system is another key feature that contributes to the compound's versatility. This bicyclic structure is known for its ability to mimic natural product scaffolds found in bioactive molecules. Researchers have exploited this property to develop derivatives with enhanced binding affinity to biological targets. Notably, modifications at the 3,5-methano position have been shown to improve metabolic stability and oral bioavailability of drug candidates. This has spurred interest in exploring its potential as a lead compound or intermediate for next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester involves multi-step reactions that highlight modern catalytic strategies. Transition metal-catalyzed cross-coupling reactions have been particularly effective in introducing diverse substituents into the cyclopent[b]furan core. Additionally, asymmetric synthesis techniques have enabled the production of enantiomerically pure derivatives, which are essential for developing enantiopure drugs with minimal side effects.

The compound's potential extends beyond pharmaceutical applications into materials science. The rigid heterocyclic framework can be incorporated into polymers and coatings to enhance their mechanical properties and thermal stability. Furthermore, its ability to participate in hydrogen bonding interactions makes it a promising candidate for designing functional materials with specific recognition capabilities. These applications underscore the broad utility of this molecule and highlight its importance as a chemical entity.

Recent computational studies have also shed light on the electronic properties and reactivity patterns of this compound. Molecular modeling techniques have been employed to predict how different substituents affect its conformational landscape and interaction with biological targets. These insights have guided experimental efforts toward optimizing synthetic routes and improving yields. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

The CAS No. 254900-07-7 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant scientific data. This standardized nomenclature is critical for facilitating collaboration among researchers and ensuring reproducibility in experimental studies. As more scientists explore the potential of this molecule, the database of knowledge surrounding it continues to grow.

In conclusion, 2-Propenoic acid, 2-methyl-,hexahydro-2-oxo-3,5-methano-2H-cyclopenta[b]furan-6-yl ester is a structurally complex and multifunctional compound with significant implications in both pharmaceuticals and materials science. Its unique combination of functional groups and rigid heterocyclic framework makes it a valuable intermediate for synthetic chemists and a promising candidate for developing novel therapeutics. As research progresses, further applications and innovations involving this compound are expected to emerge.